(2S)-3-Hydroxypropane-1,2-diyl didecanoate
(2S)-3-Hydroxypropane-1,2-diyl didecanoate
DG(10:0/10:0/0:0), also known as 1, 2-dicaprin or diacylglycerol(20:0), belongs to the class of organic compounds known as 1, 2-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 2. DG(10:0/10:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, DG(10:0/10:0/0:0) is primarily located in the membrane (predicted from logP).
(S)-1,2-didecanoylglycerol is a 1,2-didecanoylglycerol and a 1,2-diacyl-sn-glycerol. It is an enantiomer of a (R)-1,2-didecanoylglycerol.
(S)-1,2-didecanoylglycerol is a 1,2-didecanoylglycerol and a 1,2-diacyl-sn-glycerol. It is an enantiomer of a (R)-1,2-didecanoylglycerol.
Brand Name:
Vulcanchem
CAS No.:
60514-49-0
VCID:
VC0052939
InChI:
InChI=1S/C23H44O5/c1-3-5-7-9-11-13-15-17-22(25)27-20-21(19-24)28-23(26)18-16-14-12-10-8-6-4-2/h21,24H,3-20H2,1-2H3/t21-/m0/s1
SMILES:
CCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCC
Molecular Formula:
C23H44O5
Molecular Weight:
400.6 g/mol
(2S)-3-Hydroxypropane-1,2-diyl didecanoate
CAS No.: 60514-49-0
Reference Standards
VCID: VC0052939
Molecular Formula: C23H44O5
Molecular Weight: 400.6 g/mol
| CAS No. | 60514-49-0 |
|---|---|
| Product Name | (2S)-3-Hydroxypropane-1,2-diyl didecanoate |
| Molecular Formula | C23H44O5 |
| Molecular Weight | 400.6 g/mol |
| IUPAC Name | [(2S)-2-decanoyloxy-3-hydroxypropyl] decanoate |
| Standard InChI | InChI=1S/C23H44O5/c1-3-5-7-9-11-13-15-17-22(25)27-20-21(19-24)28-23(26)18-16-14-12-10-8-6-4-2/h21,24H,3-20H2,1-2H3/t21-/m0/s1 |
| Standard InChIKey | GNSDEDOVXZDMKM-NRFANRHFSA-N |
| Isomeric SMILES | CCCCCCCCCC(=O)OC[C@H](CO)OC(=O)CCCCCCCCC |
| SMILES | CCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCC |
| Canonical SMILES | CCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCC |
| Appearance | Assay:≥95%A solution in acetonitrile |
| Physical Description | Solid |
| Description | DG(10:0/10:0/0:0), also known as 1, 2-dicaprin or diacylglycerol(20:0), belongs to the class of organic compounds known as 1, 2-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 2. DG(10:0/10:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, DG(10:0/10:0/0:0) is primarily located in the membrane (predicted from logP). (S)-1,2-didecanoylglycerol is a 1,2-didecanoylglycerol and a 1,2-diacyl-sn-glycerol. It is an enantiomer of a (R)-1,2-didecanoylglycerol. |
| Synonyms | Decanoic Acid (1S)-1-(Hydroxymethyl)-1,2-ethanediyl Ester; (S)-Decanoic Acid 1-(Hydroxymethyl)-1,2-ethanediyl Ester; 1,2-Didecanoyl-sn-glycerol; 1,2-sn-Dicaprin; sn-1,2-Didecanoylglycerol |
| PubChem Compound | 162916 |
| Last Modified | Nov 11 2021 |
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